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Compound of Interest

Compound Name: Cyclopentene oxide

Cat. No.: B1362415 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling volatile and hazardous chemicals. This guide

provides essential, immediate safety and logistical information for the proper handling and

disposal of Cyclopentene oxide, a highly flammable and irritating chemical. Adherence to

these procedures is critical to mitigate risks and ensure compliance with safety regulations.

Personal Protective Equipment (PPE)
When working with Cyclopentene oxide, a comprehensive suite of personal protective

equipment is mandatory to prevent exposure and ensure personal safety. The following table

summarizes the required PPE.
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PPE Category Specification Rationale

Eye/Face Protection

Chemical splash goggles or a

full-face shield. Must comply

with OSHA 29 CFR 1910.133

or European Standard EN166.

[1]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][2][3]

Hand Protection

Wear chemically resistant

gloves, such as nitrile or

neoprene.[4] Inspect gloves for

tears or punctures before each

use.

Prevents skin contact which

can cause irritation.[1][2][3][5]

Body Protection

Chemical-resistant lab coat,

apron, or a full-body suit.[4]

Protective clothing should be

selected based on the specific

workplace hazards.

Provides a barrier against

accidental spills and splashes.

Respiratory Protection

Use a half-mask respirator with

chemical cartridges or a

powered air-purifying respirator

(PAPR), especially in poorly

ventilated areas.[4]

Protects against inhalation of

vapors which may cause

respiratory irritation.[1][2][3][5]

[6]

Foot Protection
Chemical-resistant boots with

slip-resistant soles.[4]

Protects feet from spills and

provides stability.

Operational Plan: Step-by-Step Handling Procedure
Safe handling of Cyclopentene oxide requires a systematic approach from preparation to

disposal. The following workflow diagram illustrates the key steps to be followed.
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Cyclopentene Oxide Handling Workflow

Preparation

Handling

Storage & Disposal

Ensure Adequate Ventilation
(Fume Hood)

Don Appropriate PPE

Prepare Materials &
Spark-Proof Tools

Ground Equipment &
Transfer Cyclopentene Oxide

Perform Experiment

Clean Work Area

Store in Tightly Sealed Container
in a Cool, Dry, Well-Ventilated Area

Collect Waste in
Labeled, Sealed Container

For future use

Dispose of Waste via
Approved Hazardous Waste Service

Click to download full resolution via product page

Caption: Workflow for the safe handling of Cyclopentene oxide.
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Key Experimental Protocols
Spill Response:

In the event of a Cyclopentene oxide spill, immediate action is required:

Evacuate: Immediately clear the area of all personnel.

Ventilate: Increase ventilation to the area.

Contain: Use an inert absorbent material like sand or vermiculite to contain the spill.

Collect: Use non-sparking tools to collect the absorbed material.[5]

Dispose: Place the contaminated material into a sealed and properly labeled container for

hazardous waste.

Contact Professionals: For large spills, contact your institution's Environmental Health and

Safety (EHS) department.

Disposal Plan
All waste containing Cyclopentene oxide is considered hazardous and must be disposed of

accordingly.[1][6]

Waste Collection: Collect all Cyclopentene oxide waste, including contaminated absorbent

materials and empty containers, in a suitable, sealed, and clearly labeled container.[1][6]

Empty containers may retain product residue and can be dangerous.[6]

Disposal Method: Dispose of the hazardous waste through a licensed professional waste

disposal service.[3] Do not pour down the drain.[6]

Regulations: Ensure disposal is in accordance with all local, state, and federal regulations.[6]

Quantitative Data Summary
The following table summarizes key physical and safety properties of Cyclopentene oxide.
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Property Value

CAS Number 285-67-6

Molecular Formula C₅H₈O

Boiling Point 102 °C / 215.6 °F[1]

Flash Point 10 °C / 50 °F[1]

Specific Gravity 0.964[1]

Storage Temperature 2-8°C[7]

Incompatible Materials Strong acids, bases[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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